Cas no 2034351-76-1 (3-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-1-[2-(trifluoromethyl)phenyl]urea)

• Product Name: 3-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-1-[2-(trifluoromethyl)phenyl]urea
• CAS No: 2034351-76-1
• MF: C₁₉H₁₇F₃N₂O₂S
• MW: 394.410693883896
• CID: 5376518
• Update Time: 2025-05-26

3-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-1-[2-(trifluoromethyl)phenyl]urea Chemical and Physical Properties

Names and Identifiers

• N-(2-Benzo[b]thien-2-yl-2-hydroxypropyl)-N′-[2-(trifluoromethyl)phenyl]urea
• 3-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-1-[2-(trifluoromethyl)phenyl]urea

• Inchi： 1S/C19H17F3N2O2S/c1-18(26,16-10-12-6-2-5-9-15(12)27-16)11-23-17(25)24-14-8-4-3-7-13(14)19(20,21)22/h2-10,26H,11H2,1H3,(H2,23,24,25)
• InChI Key： LNIIWLRANWZYFW-UHFFFAOYSA-N
• SMILES： N(CC(C1SC2=CC=CC=C2C=1)(O)C)C(NC1=CC=CC=C1C(F)(F)F)=O

Experimental Properties

• Density: 1.406±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 526.6±50.0 °C(Predicted)
• pka: 13.26±0.29(Predicted)

Additional information on 3-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-1-[2-(trifluoromethyl)phenyl]urea

Professional Introduction to Compound with CAS No. 2034351-76-1 and Product Name: 3-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-1-[2-(trifluoromethyl)phenyl]urea

The compound with the CAS number 2034351-76-1 and the product name 3-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-1-[2-(trifluoromethyl)phenyl]urea represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular architecture of this compound incorporates several key functional groups that contribute to its distinct chemical properties and biological activities.

At the core of this compound's structure is a urea moiety, which is a well-known pharmacophore in drug design. The presence of a trifluoromethylphenyl group enhances the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for further investigation. Additionally, the benzothiophen-2-yl substituent introduces a heterocyclic system that is known to exhibit various biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The hydroxypropyl side chain further modulates the solubility and bioavailability of the compound, making it more suitable for therapeutic applications.

Recent studies have highlighted the importance of urea derivatives in the development of novel therapeutics. The urea moiety in this compound has been shown to interact with biological targets in a manner that can lead to potent pharmacological effects. For instance, research indicates that urea-based compounds can act as inhibitors of enzymes involved in inflammatory pathways, making them promising candidates for treating chronic inflammatory diseases. The trifluoromethylphenyl group further enhances these interactions by improving binding affinity and selectivity.

The benzothiophen-2-yl moiety is another critical component of this compound that contributes to its biological activity. Benzothiophenes are a class of heterocyclic compounds that have been extensively studied for their pharmacological properties. They exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The presence of this group in the structure of our compound suggests that it may possess similar biological properties, which could make it useful in the treatment of various diseases.

The hydroxypropyl side chain plays a crucial role in modulating the physicochemical properties of the compound. This group increases the solubility of the molecule in water, which can improve its bioavailability and therapeutic efficacy. Additionally, the hydroxyl group can participate in hydrogen bonding interactions with biological targets, further enhancing binding affinity. These structural features make our compound a promising candidate for further development as a therapeutic agent.

In recent years, there has been growing interest in the development of multifunctional drug candidates that can target multiple disease pathways simultaneously. The compound with CAS No. 2034351-76-1 and the product name 3-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-1-[2-(trifluoromethyl)phenyl]urea exhibits several characteristics that make it a suitable candidate for such an approach. Its unique structural features allow it to interact with multiple biological targets, potentially leading to synergistic therapeutic effects.

One area where this compound shows particular promise is in the treatment of neurological disorders. Studies have suggested that urea-based compounds can cross the blood-brain barrier and exert their effects on central nervous system targets. The combination of the urea moiety, trifluoromethylphenyl, and benzothiophen-2-yl groups may enhance its ability to interact with neurological targets while maintaining good pharmacokinetic properties.

Another potential application of this compound is in oncology research. Cancer chemotherapeutic agents often target specific enzymes or pathways involved in tumor growth and progression. The structural features of our compound make it a candidate for inhibiting key enzymes involved in cancer metabolism and signaling pathways. Preliminary studies have shown that analogs with similar structures exhibit inhibitory activity against various cancer-related enzymes.

The development of new pharmaceutical agents requires a thorough understanding of their chemical properties and biological activities. Computational modeling techniques have been increasingly used to predict the behavior of new compounds before they are synthesized and tested experimentally. These techniques can provide valuable insights into how a compound will interact with biological targets and how its structure influences its activity.

In conclusion, the compound with CAS No. 2034351-76-1 and the product name 3-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-1-[2-(trifluoromethyl)phenyl]urea represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a promising candidate for further investigation as a therapeutic agent. The combination of functional groups such as the urea moiety, trifluoromethylphenyl, and benzothiophen-2-yl suggests that it may possess multiple biological activities, making it suitable for treating various diseases.